N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-2-(p-tolyl)acetamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H16N2OS2/c1-13-6-8-14(9-7-13)12-18(23)22-19-15(10-11-24-19)20-21-16-4-2-3-5-17(16)25-20/h2-11H,12H2,1H3,(H,22,23)
• InChI Key: OHEMMJCJQUBFPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=C(C=CS2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H16N2OS2
• Molecular Weight: 364.5 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-2-(p-tolyl)acetamide, also known as BTA-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BTA-1 belongs to the family of benzothiazole derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Evaluation of Thiophene Derivatives

Thiophene analogues, including N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-2-(p-tolyl)acetamide, have been synthesized and evaluated for their potential applications in various fields. The study by Ashby et al. focused on the synthesis of thiophene analogues of carcinogens benzidine and 4-aminobiphenyl, exploring their potential carcinogenicity through in vitro assays. Although the specific compound this compound was not directly mentioned, their work lays foundational knowledge on the structural activity and potential applications of similar compounds in understanding carcinogenic mechanisms (Ashby, Styles, Anderson, & Paton, 1978).

Structure-Activity Relationships of Thiophene Derivatives

Drehsen and Engel reviewed literature data concerning thiophene structure-activity relationships, covering a broad spectrum of molecular structures and their therapeutic properties. Their review provides a comprehensive overview of how thiophene derivatives, by extension, including this compound, may be utilized based on their pharmacological profiles. This review helps understand the diverse applications of thiophene derivatives in medicinal chemistry (Drehsen & Engel, 1983).

Benzothiazole Derivatives in Medicinal Chemistry

Bhat and Belagali explored the significance of benzothiazole derivatives in medicinal chemistry, highlighting their varied biological activities. Their review underscores the importance of benzothiazole and thiophene moieties, such as those found in this compound, for developing compounds with anti-viral, anti-microbial, and anti-tumor activities. This review offers insights into the potential of benzothiazole derivatives in designing new therapeutic agents (Bhat & Belagali, 2020).

Mechanism of Action

Target of Action

Similar compounds with a benzothiazole nucleus have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

For instance, some benzothiazole derivatives act as inhibitors of tyrosine kinase receptors (TKR), which are overexpressed in a number of cancers .

Biochemical Pathways

Benzothiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

An admet calculation showed a favorable pharmacokinetic profile for synthesized compounds similar to the one .